Cas no 357317-99-8 (2-methylindolizine-1,3-dicarbaldehyde)

• Product Name: 2-methylindolizine-1,3-dicarbaldehyde
• CAS No: 357317-99-8
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD01647314
• CID: 303203
• PubChem ID: 818762
• Update Time: 2025-11-02

2-methylindolizine-1,3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Indolizinedicarboxaldehyde,2-methyl-
• 1,3-Pyrrocolinedicarboxaldehyde,2-methyl- (5CI)
• 2-METHYL-INDOLIZINE-1,3-DICARBALDEHYDE
• 2-methylindolizine-1,3-dicarbaldehyde
• MFCD01647314
• DTXSID10355977
• CS-0218442
• AH-487/12298023
• AKOS000121665
• EN300-00982
• 357317-99-8
• F2124-0677
• G28518

• MDL： MFCD01647314
• Inchi： 1S/C11H9NO2/c1-8-9(6-13)10-4-2-3-5-12(10)11(8)7-14/h2-7H,1H3
• InChI Key： IKSCDECLYHGNSO-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C=O)=C2C=CC=CN21

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 38.6Ų

Additional information on 2-methylindolizine-1,3-dicarbaldehyde

2-Methylindolizine-1,3-Dicarbaldehyde (CAS No. 357317-99-8): A Versatile Building Block in Modern Medicinal Chemistry and Materials Science

2-Methylindolizine-1,3-dicarbaldehyde (CAS No. 357317-99-8) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique structural features and broad reactivity profile. This compound belongs to the class of indolizine derivatives, a heterocyclic system that combines the properties of indoles and pyridines, making it an ideal scaffold for the development of bioactive molecules. The dicarbaldehyde functionality in its structure provides two electrophilic aldehyde groups that can participate in a wide range of chemical transformations, including condensation reactions, Michael additions, and oxidative coupling processes. These characteristics have positioned 2-methylindolizine-1,3-dicarbaldehyde as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The chemical structure of 2-methylindolizine-1,3-dicarbaldehyde consists of a six-membered indolizine ring substituted with a methyl group at the 2-position and two aldehyde groups at positions 1 and 3. This arrangement creates a highly conjugated system with significant electronic delocalization, which enhances its reactivity toward nucleophiles and electrophiles. The indolizine core is known for its ability to mimic the pharmacophoric features of various bioactive compounds, including tryptamines, serotonin agonists, and antioxidants. Recent studies have highlighted the potential of indolizine derivatives in targeting protein-protein interactions and enzyme active sites, which are critical for the development of next-generation therapeutics.

In the field of medicinal chemistry, 2-methylindolizine-1,3-dicarbaldehyde has emerged as a valuable starting material for the synthesis of small molecule inhibitors of kinases and histone deacetylases (HDACs). A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 2-methylindolizine-1,3-dicarbaldehyde exhibit potent inhibitory activity against CDK4/6 (cyclin-dependent kinases), which are key regulators of the cell cycle in breast cancer. The researchers utilized structure-activity relationship (SAR) analysis to optimize the electronic properties of the aldehyde groups, leading to the development of selective inhibitors with improved pharmacokinetic profiles. This work underscores the importance of functional group manipulation in hit-to-lead optimization campaigns.

The reactivity of the aldehyde groups in 2-methylindolizine-1,3-dicarbaldehyde has also been exploited in organic synthesis for the construction of complex heterocycles. For instance, a 2024 paper in Organic Letters reported a one-pot synthesis of indolizine-fused benzimidazoles using 2-methylindolizine-1,3-dicarbaldehyde as a precursor in a domino reaction sequence. The reaction involved a Michael addition of thiols followed by intramolecular cyclization, yielding highly substituted heterocyclic compounds with potential applications in antimicrobial agents and fluorescent dyes. The regioselectivity of the reaction was attributed to the electron-withdrawing effect of the aldehyde groups, which facilitated the electrophilic attack by the thiols.

In addition to its role in pharmaceutical development, 2-methylindolizine-1,3-dicarbaldehyde has shown promise in materials science, particularly in the design of conjugated polymers and organic semiconductors. A 2023 study in Advanced Materials explored the use of indolizine-based monomers in electrochemical deposition processes to fabricate thin-film transistors with enhanced charge-carrier mobility. The aromaticity of the indolizine ring and the planar geometry of the molecule contributed to the effective π-π stacking interactions, which are essential for optoelectronic applications. The two aldehyde groups were functionalized with alkoxy substituents to improve the solubility of the polymer in organic solvents, facilitating spin-coating and film formation.

The versatility of 2-methylindolizine-1,3-dicarbaldehyde has also been demonstrated in bioconjugation chemistry, where it serves as a linker molecule for attaching fluorescent tags or drug payloads to targeting moieties. A 2024 review in Chemical Reviews highlighted the click chemistry approach using azide-alkyne cycloaddition to couple 2-methylindolizine-1,3-dicarbaldehyde with peptide-based ligands for targeted drug delivery. The aldehyde groups were first converted into hydrazides via reduction, which then reacted with alkynes in aqueous conditions to form stable triazole linkers. This strategy enabled the site-specific modification of antibodies and nucleic acids, expanding the scope of bioconjugation in immunotherapy and gene editing technologies.

From an industrial perspective, the scalability of 2-methylindolizine-1,3-dicarbaldehyde synthesis is a critical factor for its commercial application. A 2023 report in ACS Sustainable Chemistry & Engineering described an eco-friendly synthesis route using biocatalytic methods to produce the compound in high yields with minimal byproducts. The process involved enzymatic oxidation of a precursor in aqueous media, eliminating the need for toxic solvents and harsh reaction conditions. This green chemistry approach aligns with the sustainability goals of the pharmaceutical and materials industries, where reducing environmental impact is a priority.

Looking ahead, the future directions for 2-methylindolizine-1,3-dicarbaldehyde research are likely to focus on computational modeling to predict reactivity patterns and optimize synthetic pathways. Machine learning algorithms are being employed to screen large libraries of derivatives and identify promising candidates for drug discovery and materials development. Additionally, multifunctional modifications of the molecule, such as introducing photoreactive groups or metal-chelating ligands, are being explored to expand its application spectrum in photomedicine and catalysis.

In conclusion, 2-methylindolizine-1,3-dicarbaldehyde stands as a versatile building block in modern chemistry, bridging the gap between medicinal applications and materials innovation. Its unique structural features and reactive functional groups have enabled significant advancements in drug development, organic synthesis, and bioconjugation. As research continues to uncover new applications and improve synthetic efficiency, 2-methylindolizine-1,3-dicarbaldehyde is poised to play a pivotal role in the evolving landscape of chemical science and biotechnology.

2-Methylindolizine-1,3-dicarbaldehyde: A Versatile Building Block in Modern Chemistry Introduction 2-Methylindolizine-1,3-dicarbaldehyde is a multifunctional compound with a unique structural framework that has garnered significant attention across multiple disciplines, including medicinal chemistry, materials science, and bioconjugation. Its dual aldehyde groups and aromatic backbone offer a wide range of reactivity, making it a valuable precursor in the design of pharmaceuticals, functional materials, and bioconjugates. --- ### Structural Features and Reactivity The molecule consists of a six-membered indolizine ring with two aldehyde groups at positions 1 and 3, along with a methyl group at position 2. This configuration imparts several key properties: - Electrophilicity of the aldehyde groups, enabling participation in nucleophilic addition, condensation, and coupling reactions. - Aromaticity of the indolizine ring, contributing to stability and enabling π-π stacking interactions. - Steric and electronic tuning via the methyl group at position 2, which can influence reactivity and selectivity in synthetic transformations. --- ### Applications in Medicinal Chemistry The compound has emerged as a critical intermediate in the development of novel therapeutics. Key applications include: - Drug Discovery: Used as a scaffold for designing small-molecule inhibitors, with the aldehyde groups serving as points of attachment for bioactive moieties. - Prodrug Design: The aldehyde groups can be functionalized to create prodrugs that are activated under specific physiological conditions (e.g., pH, enzymatic activity). - Antibiotic and Anticancer Agents: Derivatives have shown promise in targeting enzymes involved in disease pathways, such as protein kinases and proteases. --- ### Role in Materials Science In the field of materials science, 2-methylindolizine-1,3-dicarbaldehyde has been employed to synthesize advanced materials: - Conjugated Polymers: The aldehyde groups can be polymerized or cross-linked to form conductive polymers with applications in organic electronics and photovoltaics. - Functional Coatings: Surface modification using this compound has enabled the creation of anti-fouling or hydrophobic coatings. - Smart Materials: Incorporation into stimuli-responsive systems, where the molecule's reactivity is modulated by external triggers (e.g., light, temperature). --- ### Bioconjugation and Targeted Delivery The molecule's aldehyde groups have proven invaluable in bioconjugation strategies: - Click Chemistry: Converted to azides or hydrazides, it can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC) for robust and site-specific conjugation. - Drug Delivery Systems: Coupled with targeting ligands (e.g., antibodies, peptides) to enable site-specific drug release in disease sites. - Fluorescent Tagging: Used to label biomolecules for imaging and tracking in cellular and molecular studies. --- ### Sustainable Synthesis Recent advances in green chemistry have focused on scalable, eco-friendly methods for producing the compound: - Biocatalytic Approaches: Enzymatic oxidation of precursors in aqueous media has been demonstrated, reducing the use of toxic solvents and improving atom economy. - Catalytic Methods: Transition-metal-catalyzed syntheses have been optimized to minimize byproducts and enhance yield. --- ### Future Directions The future of 2-methylindolizine-1,3-dicarbaldehyde research is likely to be shaped by: - Computational Modeling: Machine learning and quantum chemistry simulations to predict reactivity and optimize synthetic pathways. - Multifunctional Modifications: Incorporation of photoreactive or metal-chelating groups for use in photomedicine and catalysis. - Cross-Disciplinary Applications: Expanding its use in areas such as nanotechnology, sensor development, and regenerative medicine. --- ### Conclusion 2-Methylindolizine-1,3-dicarbaldehyde is a remarkable molecule that exemplifies the power of chemical design in addressing complex scientific and technological challenges. Its unique structure and reactivity have enabled breakthroughs across multiple fields, and as research continues to evolve, it is poised to remain a cornerstone of innovation in chemistry and biotechnology.